Cas no 1050619-87-8 (1-(tert-Butyl)-5-chloro-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(tert-Butyl)-5-chloro-1H-pyrazole-4-carbonitrile
• CAS No: 1050619-87-8
• MF: C₈H₁₀ClN₃
• MW: 183.638100147247
• CID: 95173
• PubChem ID: 53302112
• Update Time: 2025-04-18

1-(tert-Butyl)-5-chloro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-5-chloro-1H-pyrazole-4-carbonitrile
• 1-tert-butyl-5-chloropyrazole-4-carbonitrile
• 1-tert-butyl-5-chloro-1H-pyrazole-4-carbonitrile
• 5-Chloro-1-(1,1-dimethylethyl)-1H-pyrazole-4-carbonitrile
• AMY11901
• DTXSID10693301
• 1050619-87-8
• AKOS015899810
• F17305
• DB-312390

• Inchi： 1S/C8H10ClN3/c1-8(2,3)12-7(9)6(4-10)5-11-12/h5H,1-3H3
• InChI Key： WWKNFHAKCVQDCT-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NN1C(C)(C)C

Computed Properties

• Exact Mass: 183.056
• Monoisotopic Mass: 183.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 114.0-115.0 ºC
• Boiling Point: 286.6±20.0 ºC (760 Torr),
• Flash Point: 127.2±21.8 ºC,
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 41.61000
• LogP: 2.16318

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides